2-Cyclopropoxy-3-isopropoxyaniline
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Description
2-Cyclopropoxy-3-isopropoxyaniline is an aromatic amine derivative featuring cyclopropoxy and isopropoxy substituents at the 2- and 3-positions of the aniline ring.
Properties
Molecular Formula |
C12H17NO2 |
|---|---|
Molecular Weight |
207.27 g/mol |
IUPAC Name |
2-cyclopropyloxy-3-propan-2-yloxyaniline |
InChI |
InChI=1S/C12H17NO2/c1-8(2)14-11-5-3-4-10(13)12(11)15-9-6-7-9/h3-5,8-9H,6-7,13H2,1-2H3 |
InChI Key |
HPPFSVYJBKVSHO-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1OC2CC2)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-Cyclopropoxy-3-isopropoxyaniline can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction typically employs palladium catalysts and boron reagents under mild conditions, making it suitable for the synthesis of complex organic molecules . Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as controlling temperature, pressure, and reaction time.
Chemical Reactions Analysis
2-Cyclopropoxy-3-isopropoxyaniline undergoes several types of chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized products.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or other reduced derivatives.
Scientific Research Applications
2-Cyclopropoxy-3-isopropoxyaniline has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound can be used in the study of enzyme interactions and protein binding due to its unique structure.
Medicine: Research into its potential therapeutic effects, such as antiviral or anticancer properties, is ongoing.
Industry: It is utilized in the production of specialty chemicals and materials, including polymers and resins.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-3-isopropoxyaniline involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, altering their activity and leading to various biological effects. For example, it could inhibit the replication of viruses by interfering with viral enzymes or disrupt cancer cell growth by targeting specific signaling pathways .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Due to the absence of direct data on 2-Cyclopropoxy-3-isopropoxyaniline in the provided evidence, comparisons must rely on general structural analogs. Below is an analysis of related compounds from the evidence:
Substituent Effects in Aromatic Amines
- 3-Methyl-L-tyrosine (CAS 17028-03-4): A tyrosine derivative with a methyl group at the 3-position of the aromatic ring. Unlike 2-Cyclopropoxy-3-isopropoxyaniline, this compound is an amino acid with a hydroxyl group, which enhances polarity and hydrogen-bonding capacity. Its toxicity profile remains unstudied, highlighting a common gap in safety data for substituted aniline derivatives .
- Drospirenone-related impurities (e.g., a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol): These compounds share amino-functionalized aromatic systems but incorporate heterocyclic moieties (e.g., thiophene) instead of alkoxy groups. Such structural differences alter metabolic pathways and impurity acceptance criteria in pharmaceuticals .
Key Differences in Functional Groups
Research Findings and Limitations
- Regulatory Considerations: Compounds like drospirenone-related impurities are tightly regulated (e.g., USP acceptance criteria for unspecified impurities ≤0.10% ), but analogous standards for 2-Cyclopropoxy-3-isopropoxyaniline are undefined due to insufficient data.
- Toxicological Gaps : Both 2-Cyclopropoxy-3-isopropoxyaniline and 3-Methyl-L-tyrosine lack comprehensive toxicological profiles, underscoring the need for further studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
